Cas no 10593-57-4 (9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-)

9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy- structure
10593-57-4 structure
Product Name:9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
CAS No:10593-57-4
MF:C15H16N2O
MW:240.300343513489
CID:191892
PubChem ID:5483578
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
    • 1-methyl-7-propoxy-9H-pyrido[3,4-b]indole
    • 1-Methyl-7-propoxy-9H-beta-carboline
    • Ro-3-1697
    • Propyl harmol
    • DTXSID60147425
    • BRN 0199546
    • 9H-Pyrido(3,4-b)indole, 1-methyl-7-propoxy-
    • 4-23-00-02703 (Beilstein Handbook Reference)
    • 10593-57-4
    • O-n-Propyl-harmol
    • Inchi: 1S/C15H16N2O/c1-3-8-18-11-4-5-12-13-6-7-16-10(2)15(13)17-14(12)9-11/h4-7,9,17H,3,8H2,1-2H3
    • InChI Key: ROPQRKIYWVDATM-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC2=C(C=1)NC1C(C)=NC=CC2=1

Computed Properties

  • Exact Mass: 239.11855
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 35.01
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司